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Compound of Interest

Compound Name: Oxazosulfyl

Cat. No.: B6190897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Oxazosulfyl's performance against newly

emerged resistant insect pests, particularly in comparison to other established and novel

insecticides. The data presented is supported by detailed experimental protocols to ensure

reproducibility and aid in further research.

Executive Summary
Oxazosulfyl, a novel insecticide from the "sulfyl" chemical class, demonstrates exceptional

efficacy against a range of economically important rice pests that have developed resistance to

conventional insecticides.[1][2] Its unique mode of action, as a vesicular acetylcholine

transporter (VAChT) inhibitor (IRAC Group 37), distinguishes it from other insecticide classes

and is the basis for its effectiveness against resistant populations with no observed cross-

resistance.[3][4] This guide synthesizes available data on Oxazosulfyl's performance and

provides a comparative analysis against key alternatives, including neonicotinoids

(imidacloprid), phenylpyrazoles (fipronil), and other novel insecticides.

Comparative Performance Analysis
The following tables summarize the insecticidal activity of Oxazosulfyl and other insecticides

against susceptible and resistant strains of key rice pests. The data highlights Oxazosulfyl's
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consistent performance against resistant populations.

Table 1: Performance against Imidacloprid-Resistant Brown Planthopper (Nilaparvata lugens)

Insecticide Strain LC50 (mg/L)
Resistance Ratio
(RR)

Oxazosulfyl Susceptible 0.22 -

Imidacloprid-Resistant 0.41 1.9

Imidacloprid Susceptible 0.19 -

Imidacloprid-Resistant >500 >2632

Fipronil Susceptible Not Available -

Imidacloprid-Resistant Not Available -

Sulfoxaflor Imidacloprid-Resistant
1.8 - 2.9 (field

populations)
-

Data sourced from[2][5][6]

Table 2: Performance against Fipronil-Resistant White-backed Planthopper (Sogatella furcifera)

Insecticide Strain LC50 (mg/L)
Resistance Ratio
(RR)

Oxazosulfyl Susceptible 0.65 -

Fipronil-Resistant 0.82 1.3

Fipronil Susceptible Not Available -

Fipronil-Resistant >100 -

Imidacloprid Susceptible Not Available -

Fipronil-Resistant Not Available -

Flupyradifurone Fipronil-Resistant Not Available -
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Data sourced from[2][5]

Table 3: Performance against Imidacloprid/Fipronil-Resistant Small Brown Planthopper

(Laodelphax striatellus)

Insecticide Strain LC50 (mg/L)
Resistance Ratio
(RR)

Oxazosulfyl Susceptible 1.5 -

Resistant 0.61 0.4

Imidacloprid Susceptible 0.18 -

Resistant 5.4 30

Fipronil Susceptible Not Available -

Resistant Not Available 17

Triflumezopyrim Resistant

14.46 (after 21

generations of

selection)

26.29

Data sourced from[2][5][7]

Mode of Action: VAChT Inhibition
Oxazosulfyl's novel mode of action targets the vesicular acetylcholine transporter (VAChT).[4]

This transporter is responsible for loading acetylcholine (ACh) into synaptic vesicles in the

presynaptic terminal of cholinergic neurons. By inhibiting VAChT, Oxazosulfyl disrupts

cholinergic synaptic transmission, leading to a shutdown of the insect's nervous system and

ultimately, paralysis and death.[8]

The downstream effects of VAChT inhibition include:

Reduced Acetylcholine Storage: Synaptic vesicles are not adequately filled with ACh.

Impaired Neurotransmission: Upon nerve impulse, the amount of ACh released into the

synaptic cleft is significantly reduced.
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Blockade of Postsynaptic Potentials: The diminished ACh release fails to effectively stimulate

postsynaptic receptors.

Abolition of Miniature Excitatory Postsynaptic Currents (mEPSCs): The spontaneous,

baseline level of synaptic activity is eliminated.

This mechanism is distinct from that of other major insecticide classes, such as neonicotinoids

which target nicotinic acetylcholine receptors, and pyrethroids which act on voltage-gated

sodium channels. This explains the lack of cross-resistance observed with Oxazosulfyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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